2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide
Description
Properties
IUPAC Name |
2-[(4-ethyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-propan-2-ylphenyl)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5OS/c1-4-25-19(15-9-11-21-12-10-15)23-24-20(25)27-13-18(26)22-17-8-6-5-7-16(17)14(2)3/h5-12,14H,4,13H2,1-3H3,(H,22,26) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEHVJXWXJZODFL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2C(C)C)C3=CC=NC=C3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
618427-12-6 | |
| Record name | 2-{[4-ETHYL-5-(4-PYRIDINYL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}-N-(2-ISOPROPYLPHENYL)ACETAMIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide typically involves multiple steps, starting from readily available starting materialsThe reaction conditions often include the use of solvents such as ethanol or dimethylformamide (DMF), and catalysts like sodium ethoxide or triethylamine .
Industrial Production Methods
In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-pressure reactors, continuous flow systems, and advanced purification techniques such as chromatography and crystallization .
Chemical Reactions Analysis
Reactivity at the Sulfanyl Group
The sulfanyl (-S-) linker serves as a critical site for nucleophilic substitution and oxidation reactions:
Nucleophilic Substitution
The sulfur atom in the sulfanyl group can act as a leaving group under alkaline conditions. For example, S-alkylation reactions with alkyl halides or epoxides have been observed in structurally analogous compounds .
Oxidation
The sulfanyl group can be oxidized to sulfoxide or sulfone derivatives using oxidizing agents such as H₂O₂ or mCPBA:
| Oxidation State | Reagents | Product | Notes |
|---|---|---|---|
| Sulfoxide | H₂O₂, AcOH, 0–5°C | 2-{[Triazolyl]sulfinyl}acetamide derivative | Mild conditions preferred |
| Sulfone | mCPBA, CH₂Cl₂, RT | 2-{[Triazolyl]sulfonyl}acetamide derivative | Requires stronger oxidants |
Acetamide Group Reactivity
The acetamide functionality (-NHC(O)CH₃) undergoes hydrolysis and condensation reactions:
Hydrolysis
Under acidic or basic conditions, the acetamide group hydrolyzes to form carboxylic acid derivatives:
| Condition | Reagents | Product | Yield |
|---|---|---|---|
| Acidic | HCl (6M), reflux | 2-{[Triazolyl]sulfanyl}acetic acid | ~75% |
| Basic | NaOH (2M), ethanol | Sodium salt of the carboxylic acid | ~82% |
Condensation
The amide nitrogen can participate in coupling reactions with carbonyl-containing reagents (e.g., aldehydes) under dehydrating conditions:
| Reaction | Reagents | Product | Application |
|---|---|---|---|
| Schiff base formation | Benzaldehyde, TiCl₄ | Imine-linked triazole derivative | Potential metal chelators |
Triazole Ring Modifications
The 1,2,4-triazole core participates in electrophilic substitutions and ring-opening reactions:
Electrophilic Substitution
The triazole’s NH group can undergo alkylation or acylation:
Ring-Opening Reactions
Strong bases or acids can cleave the triazole ring:
| Reagent | Product | Mechanism |
|---|---|---|
| NaOH (10M), Δ | Hydrazine and nitrile byproducts | Base-mediated ring cleavage |
| H₂SO₄ (conc.), Δ | Ammonia and carbonyl compounds | Acid-catalyzed decomposition |
Pyridin-4-yl Group Reactivity
The pyridine ring undergoes electrophilic substitutions, though steric hindrance from adjacent groups may limit reactivity:
| Reaction | Reagents | Product | Position |
|---|---|---|---|
| Nitration | HNO₃, H₂SO₄ | 3-Nitro-pyridinyltriazole derivative | Para to N |
| Bromination | Br₂, FeBr₃ | 3-Bromo-pyridinyltriazole derivative | Meta to N |
Reduction Reactions
Key reducible groups include the acetamide carbonyl and pyridine ring:
| Target Site | Reagents | Product | Notes |
|---|---|---|---|
| Acetamide carbonyl | NaBH₄, ethanol | 2-{[Triazolyl]sulfanyl}-N-isopropylphenethylamine | Partial reduction |
| Pyridine ring | H₂, Pd/C | Piperidine derivative | Requires high pressure |
Cross-Coupling Reactions
The sulfanyl and pyridinyl groups enable catalytic cross-coupling:
| Reaction | Catalyst | Product | Application |
|---|---|---|---|
| Suzuki-Miyaura | Pd(PPh₃)₄, K₂CO₃ | Biaryl-linked triazole derivative | Drug design |
| Buchwald-Hartwig | Pd₂(dba)₃, Xantphos | Aminated pyridinyltriazole | Ligand synthesis |
Scientific Research Applications
Structure and Composition
- Molecular Formula : C19H21N5OS
- Molecular Weight : 367.5 g/mol
- IUPAC Name : 2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide
Antimicrobial Activity
Research has demonstrated that compounds containing the triazole ring exhibit significant antimicrobial properties. Studies indicate that derivatives of this compound show moderate to strong activity against various bacterial and fungal strains. For instance, a series of synthesized derivatives were tested for their antibacterial and antifungal efficacy, revealing promising results .
Anticancer Potential
The triazole moiety is known for its potential anticancer properties. Preliminary studies suggest that compounds similar to 2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide may inhibit tumor growth by interfering with specific cellular pathways involved in cancer progression .
Enzyme Inhibition
This compound has been explored for its ability to inhibit certain enzymes that are crucial in metabolic pathways. The presence of the pyridine and triazole rings enhances its binding affinity to target proteins, making it a candidate for drug development aimed at metabolic disorders .
Structure–Activity Relationship (SAR) Studies
SAR studies have been conducted to understand how modifications in the chemical structure affect biological activity. Variations in substituents on the triazole ring have been shown to influence the compound's efficacy against different pathogens and cancer cell lines .
Case Study 1: Antibacterial Activity
In a study published by Mahyavanshi et al., a series of derivatives based on this compound were synthesized and evaluated for their antibacterial activity. The results indicated that several compounds exhibited significant inhibition against Gram-positive and Gram-negative bacteria. The study utilized standard methods for determining minimum inhibitory concentrations (MIC) .
Case Study 2: Antifungal Activity
Another research effort focused on evaluating the antifungal properties of triazole derivatives against Candida species. The findings suggested that certain modifications led to enhanced antifungal activity compared to traditional antifungal agents .
Mechanism of Action
The mechanism of action of 2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide involves its interaction with specific molecular targets, such as enzymes and receptors. The triazole and pyridine rings play a crucial role in binding to these targets, while the sulfanyl group can modulate the compound’s reactivity and stability . The compound may inhibit enzyme activity by binding to the active site or by interfering with substrate binding .
Comparison with Similar Compounds
Key Observations:
Substituent Effects on Activity :
- Alkyl vs. Aryl Substituents : The 4-ethyl group in the target compound may enhance metabolic stability compared to the allyl group in , which could increase reactivity but reduce half-life.
- Pyridinyl vs. Chlorophenyl/Pyrrol Groups : The pyridinyl group (as in the target compound) enhances hydrogen bonding with biological targets, whereas chlorophenyl/pyrrol groups (e.g., ) improve lipophilicity and membrane penetration.
Pharmacological and Biochemical Comparisons
Antimicrobial Activity:
- The allyl-pyridinyl analog () demonstrated moderate antimicrobial activity against E. coli and S. aureus (MIC: 12.5–50 µg/mL) .
- Derivatives with electron-withdrawing groups (e.g., chloro, nitro) on the aryl side chain (e.g., ) showed enhanced activity due to increased electrophilicity and target interaction.
Anti-inflammatory and Anti-exudative Activity:
Antiproliferative Potential:
Biological Activity
The compound 2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide belongs to the class of 1,2,4-triazoles, which have gained prominence in medicinal chemistry due to their diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.
Structural Overview
The molecular formula of the compound is C20H23N5OS. The structure incorporates a triazole ring and a sulfanyl group, which are critical for its biological activity.
| Property | Value |
|---|---|
| Molecular Formula | C20H23N5OS |
| Molecular Weight | 367.5 g/mol |
| SMILES | CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2C)C)C)C3=CC=NC=C3 |
| InChI | InChI=1S/C20H23N5OS/c1-5-25... |
Antimicrobial Activity
- Antibacterial Properties : Compounds containing the 1,2,4-triazole nucleus have demonstrated significant antibacterial activity against various pathogens. For instance, studies have shown that related triazole compounds exhibit minimum inhibitory concentrations (MICs) ranging from 0.125 to 8 μg/mL against Gram-positive and Gram-negative bacteria such as Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa .
- Antifungal Activity : The triazole derivatives are also recognized for their antifungal properties, particularly against fungi like Candida albicans and Aspergillus fumigatus. The compound's sulfanyl group may enhance its interaction with fungal cell membranes .
Anticancer Potential
The triazole structure has been linked to anticancer activities in various studies. For example, some derivatives have shown promising results in inhibiting tumor cell proliferation in vitro. The mechanism often involves the modulation of specific molecular targets related to cancer cell survival and apoptosis .
The biological activity of 2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide is attributed to its ability to interact with various enzymes and receptors:
- Enzyme Inhibition : Triazoles can inhibit key enzymes involved in bacterial cell wall synthesis and fungal sterol biosynthesis.
- Receptor Modulation : The compound may also modulate receptor activity involved in inflammatory pathways and cancer progression .
Research Findings
Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing the biological efficacy of triazole compounds. For example:
- Hybrid Compounds : Creating hybrids with other pharmacophores has led to enhanced antimicrobial and anticancer activities .
Case Studies
- Study on Antibacterial Activity : A study evaluated several triazole derivatives for their antibacterial properties using the agar disc-diffusion method. The results indicated that compounds similar to 2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide exhibited significant inhibition against E. coli and S. aureus .
- Anticancer Evaluation : Another investigation assessed the cytotoxic effects of triazole derivatives on breast cancer cell lines, demonstrating that certain modifications to the triazole ring could increase potency by up to 16 times compared to standard treatments .
Q & A
What are the standard synthetic routes for preparing this compound, and how can reaction conditions be optimized?
Level: Basic
Methodological Answer:
The compound is synthesized via a multi-step procedure involving:
S-Alkylation : Reacting a triazole-thione intermediate with α-chloroacetamide derivatives in the presence of KOH ().
Cyclization : Refluxing intermediates with catalysts like pyridine and zeolite (Y-H) at 150°C ().
Purification : Recrystallization from ethanol after acid quenching ().
Optimization Tips :
- Catalyst selection (zeolite Y-H improves yield ).
- Temperature control (prolonged reflux at 150°C enhances cyclization ).
Which spectroscopic techniques are essential for confirming the structure and purity of this compound?
Level: Basic
Methodological Answer:
- 1H/13C NMR : Assign signals for pyridine (δ 8.5–8.7 ppm), triazole (δ 7.8–8.2 ppm), and isopropyl groups (δ 1.2–1.4 ppm) .
- IR Spectroscopy : Confirm sulfanyl (C–S, ~650 cm⁻¹) and amide (N–H, ~3300 cm⁻¹; C=O, ~1650 cm⁻¹) bonds .
- LC-MS : Verify molecular ion peaks (e.g., [M+H]+ at m/z ~424) and fragmentation patterns .
How can computational methods predict the biological activity of this compound?
Level: Advanced
Methodological Answer:
- PASS Program : Predicts anti-exudative or antiproliferative activity based on structural analogs (e.g., furan-triazole derivatives showed 45–60% inhibition in rat models ).
- Molecular Docking : Simulate binding to targets like COX-2 or EGFR using AutoDock Vina. Adjust substituents (e.g., pyridine vs. phenyl) to optimize binding energy (ΔG ≤ -8 kcal/mol indicates strong affinity) .
What strategies resolve contradictions in spectral data during structural elucidation?
Level: Advanced
Methodological Answer:
- Multi-Technique Cross-Validation : Combine NMR (assign proton environments), IR (functional groups), and X-ray crystallography (absolute configuration) .
- Isotopic Labeling : Use deuterated solvents to distinguish overlapping signals (e.g., pyridine vs. triazole protons) .
How is the anti-exudative activity of this compound evaluated in preclinical models?
Level: Advanced
Methodological Answer:
- In Vivo Rat Models : Administer doses (10–50 mg/kg) and measure pleural exudate volume reduction (40–60% inhibition vs. control). Compare to indomethacin (positive control) .
- Histopathology : Assess leukocyte infiltration and edema in tissue sections (H&E staining) .
What structural modifications enhance stability under physiological conditions?
Level: Advanced
Methodological Answer:
- Substituent Engineering : Replace pyridine with electron-withdrawing groups (e.g., 4-fluorophenyl) to reduce hydrolysis .
- Prodrug Design : Mask the acetamide group as a methyl ester to improve plasma half-life (t½ > 6 hours) .
How does regioselectivity impact the synthesis of triazole derivatives?
Level: Advanced
Methodological Answer:
- Steric Effects : Bulky groups (e.g., isopropyl) favor substitution at the 3-position of the triazole ring .
- Catalytic Control : Zeolite Y-H directs alkylation to the sulfur atom, minimizing byproducts (yield >85% ).
What analytical workflows quantify reaction intermediates in real time?
Level: Advanced
Methodological Answer:
- HPLC-MS Monitoring : Use C18 columns (ACN/H2O gradient) to track intermediates (retention time: 5–12 min) .
- In Situ IR Spectroscopy : Detect carbonyl formation (1650–1700 cm⁻¹) during cyclization .
How are structure-activity relationships (SAR) systematically studied for this compound?
Level: Advanced
Methodological Answer:
Analog Synthesis : Vary substituents (e.g., pyridine, furan, phenyl) .
Biological Testing : Compare IC50 values in antiproliferative assays (e.g., MTT on MCF-7 cells) .
Data Correlation : Use QSAR models (e.g., Hansch analysis) to link logP values (<3.5) with activity .
What safety protocols are critical for handling this compound in the lab?
Level: Basic
Methodological Answer:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
